Cas no 866896-19-7 (N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866896-19-7
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6340642
• PubChem ID: 2151489
• Update Time: 2025-10-28

N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyltriazole-4-carboxamide
• CCG-311491
• 866896-19-7
• Z108565278
• F1607-0625
• AKOS000651275

• Inchi： 1S/C19H20N4O2/c1-12-9-10-13(2)15(11-12)20-19(24)18-14(3)23(22-21-18)16-7-5-6-8-17(16)25-4/h5-11H,1-4H3,(H,20,24)
• InChI Key： FOLLTRVRJBZKFK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C(C)=C(C(NC2C=C(C)C=CC=2C)=O)N=N1

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Additional information on N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866896-19-7)

N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, also known by its CAS number 866896-19-7, is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole core and substituted phenyl groups. These characteristics contribute to its diverse biological activities and make it a subject of interest in both academic and industrial settings.

The triazole ring in N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a well-known motif in medicinal chemistry due to its ability to enhance the pharmacological properties of molecules. The presence of this ring can improve the solubility, stability, and bioavailability of the compound, making it a valuable scaffold for drug design. Additionally, the methoxy and methyl substituents on the phenyl rings provide further opportunities for modulation of the compound's properties through structural modifications.

Recent studies have highlighted the potential of N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. These findings suggest that it could be a promising candidate for the development of new treatments for conditions such as arthritis and chronic pain.

In another study conducted by a team of researchers at a leading pharmaceutical institute, N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide was evaluated for its antiviral properties. The results indicated that it has significant activity against several viral strains, including influenza and herpes simplex virus. This discovery opens up new avenues for its use in antiviral drug development.

Beyond its therapeutic applications, N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been explored for its potential as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a useful tool for understanding complex biological processes at the molecular level. For example, it has been used to investigate the mechanisms of protein-protein interactions and signal transduction pathways.

The synthesis of N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves several well-established chemical reactions. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the formation of the triazole ring from an azide and an alkyne precursor. Subsequent functionalization steps can then be employed to introduce the desired substituents on the phenyl rings.

The physical and chemical properties of N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have been extensively characterized. It is typically obtained as a white crystalline solid with good thermal stability. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various analytical techniques and biological assays.

In terms of safety and handling, while N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that this molecule will play an increasingly important role in the development of novel drugs and therapies.

In conclusion, N-(2,5-dimethylphenyl)-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866896-19-7) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique structural features and biological activities make it an exciting area of focus for chemists and pharmacologists alike. As further studies are conducted and more data becomes available, it is expected that this compound will continue to attract significant attention in the scientific community.